3-Hydroxyphenylacetic Acid
3-Hydroxyphenylacetic Acid
3-Hydroxyphenylacetic acid, also known as (m-hydroxyphenyl)acetate or 3-hydroxybenzeneacetate, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. 3-Hydroxyphenylacetic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxyphenylacetic acid has been detected in most biofluids, including feces, urine, blood, and saliva. Within the cell, 3-hydroxyphenylacetic acid is primarily located in the cytoplasm. 3-Hydroxyphenylacetic acid can be biosynthesized from acetic acid. 3-Hydroxyphenylacetic acid has been linked to the inborn metabolic disorders including phenylketonuria.
3-hydroxyphenylacetic acid is a monocarboxylic acid that is phenylacetic acid in which the hydrogen at position 3 on the benzene ring is replaced by a hydroxy group. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of phenols. It derives from an acetic acid. It is a conjugate acid of a 3-hydroxyphenylacetate.
3-hydroxyphenylacetic acid is a monocarboxylic acid that is phenylacetic acid in which the hydrogen at position 3 on the benzene ring is replaced by a hydroxy group. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of phenols. It derives from an acetic acid. It is a conjugate acid of a 3-hydroxyphenylacetate.
Brand Name:
Vulcanchem
CAS No.:
621-37-4
VCID:
VC0016583
InChI:
InChI=1S/C8H8O3/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11)
SMILES:
C1=CC(=CC(=C1)O)CC(=O)O
Molecular Formula:
C8H8O3
Molecular Weight:
152.15 g/mol
3-Hydroxyphenylacetic Acid
CAS No.: 621-37-4
Reference Standards
VCID: VC0016583
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol
| CAS No. | 621-37-4 |
|---|---|
| Product Name | 3-Hydroxyphenylacetic Acid |
| Molecular Formula | C8H8O3 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 2-(3-hydroxyphenyl)acetic acid |
| Standard InChI | InChI=1S/C8H8O3/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11) |
| Standard InChIKey | FVMDYYGIDFPZAX-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)O)CC(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)O)CC(=O)O |
| Melting Point | 132.0 °C 129°C |
| Physical Description | Solid |
| Description | 3-Hydroxyphenylacetic acid, also known as (m-hydroxyphenyl)acetate or 3-hydroxybenzeneacetate, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. 3-Hydroxyphenylacetic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxyphenylacetic acid has been detected in most biofluids, including feces, urine, blood, and saliva. Within the cell, 3-hydroxyphenylacetic acid is primarily located in the cytoplasm. 3-Hydroxyphenylacetic acid can be biosynthesized from acetic acid. 3-Hydroxyphenylacetic acid has been linked to the inborn metabolic disorders including phenylketonuria. 3-hydroxyphenylacetic acid is a monocarboxylic acid that is phenylacetic acid in which the hydrogen at position 3 on the benzene ring is replaced by a hydroxy group. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of phenols. It derives from an acetic acid. It is a conjugate acid of a 3-hydroxyphenylacetate. |
| Solubility | 6.57 M 1000.0 mg/mL |
| Synonyms | 3-hydroxybenzeneacetic acid 3-hydroxyphenylacetic acid m-hydroxyphenylacetic acid meta-hydroxyphenylacetic acid |
| PubChem Compound | 12122 |
| Last Modified | Nov 11 2021 |
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